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Compound of Interest

Compound Name: TL4-12

Cat. No.: B611391 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of the research chemical TL4-12. The following procedures are designed to

ensure the safety of laboratory personnel and compliance with standard hazardous waste

regulations. Researchers, scientists, and drug development professionals should adhere to

these step-by-step instructions to mitigate risks associated with the handling and disposal of

this potent kinase inhibitor.

Pre-Disposal Safety Precautions
Before beginning any disposal procedures, it is crucial to handle TL4-12 with the appropriate

personal protective equipment (PPE). Given that TL4-12 is a potent MAP4K2 (GCK) inhibitor, it

should be treated as a hazardous compound.

Required PPE:

Gloves: Chemical-resistant gloves (butyl rubber recommended, especially when dissolved in

DMSO) are mandatory.

Eye Protection: Safety glasses or goggles must be worn.

Lab Coat: A standard laboratory coat should be worn to protect from spills.

Disposal of Unused TL4-12 (Solid)
Unused or expired solid TL4-12 must be disposed of as hazardous chemical waste.
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Procedure:

Ensure the original container is securely sealed.

Affix a hazardous waste label to the container.

On the label, clearly write the full chemical name: "TL4-12 (4-Methyl-3-[[6-(methylamino)-4-

pyrimidinyl]oxy]-N-[3-(4-methyl-1-piperazinyl)-5-(trifluoromethyl)phenyl]benzamide)".

Store the labeled container in a designated hazardous waste accumulation area, segregated

from incompatible materials.

Arrange for pickup by your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste disposal service.

Disposal of TL4-12 Solutions
TL4-12 is often dissolved in solvents such as Dimethyl Sulfoxide (DMSO). These solutions

must be treated as hazardous waste.

Procedure:

Collect all TL4-12 solutions in a dedicated, leak-proof, and chemically compatible waste

container. Plastic containers are often preferred over glass to minimize the risk of breakage.

Do not mix TL4-12 waste with other waste streams unless you have confirmed compatibility.

Affix a hazardous waste label to the container as soon as the first drop of waste is added.

On the label, list all constituents of the solution, including "TL4-12" and the solvent (e.g.,

"Dimethyl Sulfoxide").

Keep the waste container securely closed except when adding more waste.

Store the container in a designated hazardous waste accumulation area, within secondary

containment to prevent spills.
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Once the container is full, arrange for pickup by your institution's EHS department or a

licensed hazardous waste disposal service.

Disposal of Contaminated Materials
Any materials that have come into contact with TL4-12, such as pipette tips, gloves, and empty

vials, must be disposed of as chemically contaminated solid waste.

Procedure:

Collect all contaminated solid waste in a designated, clearly labeled hazardous waste

container.

This may be a puncture-resistant "sharps" container for items like needles and razor blades,

or a lined container for other solid debris.

Ensure the container is properly labeled as "Chemically Contaminated Waste" and lists "TL4-
12" as the contaminant.

When full, seal the container and arrange for its disposal through your institution's hazardous

waste program.

Quantitative Data Summary
Characteristic Data Source

Molecular Weight 500.53 g/mol [1]

Formula C₂₅H₂₇F₃N₆O₂ [1]

Solubility
Soluble to 20 mM in DMSO

and 20 mM in 1eq. HCl
[1]

Storage Store at -20°C [1]

Purity ≥98% [1]
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While specific experimental protocols for TL4-12 are diverse, its primary use is as a potent and

selective inhibitor of MAP4K2 (GCK) with an IC₅₀ of 37 nM.[1] It is often used in in-vitro studies

to investigate signaling pathways. A common application involves treating cells in culture with a

solution of TL4-12 in DMSO to study the inhibition of IL-1 and TGFβ-induced p38 MAPK

phosphorylation.[1]
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Caption: Workflow for the proper disposal of solid, solution, and contaminated TL4-12 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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